1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazine

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H18F2N2O/c19-15-7-5-14(6-8-15)13-18(23)22-11-9-21(10-12-22)17-4-2-1-3-16(17)20/h1-8H,9-13H2
• InChI Key: XPPFVPMNMRGXPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H18F2N2O
• Molecular Weight: 316.3 g/mol

Description

1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazine, also known as fluoro-piperazine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a piperazine derivative that has been synthesized through a specific method and has been found to have unique biochemical and physiological effects. In

Mechanism of Action

Fluoro-piperazine acts as a selective antagonist of the 5-HT7 receptor, which is a subtype of the serotonin receptor. The compound binds to the receptor and inhibits its activity, leading to a decrease in the release of pro-inflammatory cytokines and an increase in the release of anti-inflammatory cytokines. This mechanism of action has been found to be effective in reducing inflammation and pain in animal models.
Biochemical and Physiological Effects
Fluoro-piperazine has been found to have unique biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines such as TNF-α and IL-1β, while increasing the release of anti-inflammatory cytokines such as IL-10. The compound has also been found to reduce the expression of COX-2, an enzyme involved in the production of prostaglandins that contribute to inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazineazine in lab experiments is its unique mechanism of action, which makes it a promising candidate for drug discovery. The compound has also been found to have low toxicity and high selectivity for the 5-HT7 receptor. However, one limitation of using 1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazineazine in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazineazine. One direction is to further investigate its potential use in drug discovery, particularly for the treatment of inflammatory and pain-related conditions. Another direction is to explore its effects on other physiological systems, such as the immune system and the central nervous system. Additionally, future studies could focus on improving the solubility of 1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazineazine to facilitate its administration in vivo.
Conclusion
In conclusion, 1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazineazine is a piperazine derivative that has gained significant attention in scientific research due to its potential applications in medicine. The compound has been synthesized through a specific method and has been found to have unique biochemical and physiological effects. Fluoro-piperazine acts as a selective antagonist of the 5-HT7 receptor and has been shown to have anti-inflammatory, analgesic, and anxiolytic effects. While there are advantages and limitations to using 1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazineazine in lab experiments, there are several future directions for its study, particularly in the field of drug discovery.

Synthesis Methods

The synthesis method of 1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazineazine involves the reaction of 1-(2-fluorophenyl)piperazine with 4-fluoro-benzoyl chloride in the presence of a base such as triethylamine. The reaction occurs at room temperature and yields 1-(2-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazineazine as a white solid. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

Fluoro-piperazine has been extensively studied for its potential applications in medicine. It has been found to have anti-inflammatory, analgesic, and anxiolytic effects. The compound has been tested in animal models for its efficacy in treating various conditions such as neuropathic pain, anxiety disorders, and inflammation. Fluoro-piperazine has also been studied for its potential use in drug discovery, as it has been found to have a unique mechanism of action.